Cas no 2137553-59-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137553-59-2
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 5293697
• PubChem ID: 165862070
• Update Time: 2025-07-15

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• rac-1-[(2R,3S)-3-aminooxolan-2-yl]ethan-1-one
• 2137553-59-2
• EN300-795880
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C6H11NO2/c1-4(8)6-5(7)2-3-9-6/h5-6H,2-3,7H2,1H3/t5-,6-/m0/s1
• InChI Key： IXLXLBQMKNNINI-WDSKDSINSA-N
• SMILES： O1CC[C@@H]([C@@H]1C(C)=O)N

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 219.9±40.0 °C(Predicted)
• pka: 8.20±0.40(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

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